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Compound of Interest

Compound Name: 5-Ethylpyridazin-3(2H)-one

Cat. No.: B1595389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed operational framework for the safe and compliant disposal of 5-
Ethylpyridazin-3(2H)-one. As a trusted partner in your research, we are committed to

providing information that ensures safety and procedural excellence in your laboratory.

Editorial Note: A specific Safety Data Sheet (SDS) for 5-Ethylpyridazin-3(2H)-one is not

readily available in public databases. Therefore, the following procedures are predicated on a

conservative hazard assessment based on the known properties of structurally related

pyridazinone and pyridine derivatives.[1][2] This approach ensures a high margin of safety. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department to

ensure full compliance with local, state, and federal regulations.[3]

Hazard Assessment and Profile
Due to its chemical structure, 5-Ethylpyridazin-3(2H)-one must be handled as a hazardous

substance. Pyridine derivatives are often flammable and can be harmful if swallowed, inhaled,

or absorbed through the skin.[4][5][6] They are also typically irritants to the skin and eyes.[6][7]

Consequently, all waste containing this compound—including the pure substance, solutions,

contaminated labware, and personal protective equipment (PPE)—must be classified and

managed as hazardous chemical waste.[1]
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Table 1: Extrapolated Hazard Profile and Safety
Information

Parameter
Guidance Based on

Structurally Related

Compounds

Primary Sources

Primary Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and serious eye

irritation. May be flammable.

[5][6][8]

Personal Protective Equipment

(PPE)

Chemical safety goggles,

chemical-resistant gloves (e.g.,

nitrile), lab coat.

[2][3][5]

Engineering Controls

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. An

emergency eyewash and

safety shower must be

accessible.

[3][8]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed, compatible container,

away from heat, sparks, and

open flames.

[4][5][7]

Incompatible Materials
Strong oxidizing agents, strong

acids.
[4][5]

Disposal Classification

Hazardous Chemical Waste.

Must not be disposed of via

sanitary sewer or regular trash.

[3][9][10]

Regulatory Framework: Adherence to EPA and
OSHA Standards
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The disposal of laboratory chemical waste is governed by stringent federal and state

regulations. The two primary agencies in the United States are:

Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery

Act (RCRA), the EPA establishes the framework for "cradle-to-grave" management of

hazardous waste.[9][11] This includes waste identification, generation, transportation, and

disposal. Facilities that generate hazardous waste must obtain an EPA Identification Number.

[11][12]

Occupational Safety and Health Administration (OSHA): OSHA mandates workplace safety

standards to protect laboratory personnel from health hazards associated with chemicals.

[13][14] Key standards include the Hazard Communication Standard (HazCom) and

"Hazardous chemicals rules for laboratory environments" (29 CFR 1910.1450), which require

proper training, labeling, and availability of safety information.[13]

Standard Operating Procedure for Disposal
This protocol outlines the systematic process for safely collecting and storing 5-
Ethylpyridazin-3(2H)-one waste prior to its removal by a certified disposal vendor.

Diagram 1: Disposal Workflow for 5-Ethylpyridazin-
3(2H)-one
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Figure 1: Step-by-Step Disposal Workflow
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Caption: Workflow for proper disposal of 5-Ethylpyridazin-3(2H)-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1595389?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol
Personal Protective Equipment (PPE) and Preparation:

Before handling the waste, don all required PPE: chemical safety goggles, appropriate

chemical-resistant gloves (e.g., nitrile), and a fully fastened lab coat.[2][3]

Prepare a designated hazardous waste container. The container must be made of a

compatible material (e.g., High-Density Polyethylene - HDPE), be in good condition, and

have a secure, leak-proof lid.[1][9]

Waste Labeling:

The container must be clearly labeled before any waste is added.

The label must include:

The words "Hazardous Waste".[12]

The full chemical name: "5-Ethylpyridazin-3(2H)-one".

A clear description of the waste (e.g., "Solid waste," "Methanol/Acetonitrile solution").

Appropriate hazard pictograms (e.g., flammable, irritant, health hazard).[12]

Waste Segregation and Collection:

NEVER dispose of this chemical down the drain or in the regular trash.[3][9]

Solid Waste: Collect un-dispensed solid 5-Ethylpyridazin-3(2H)-one, contaminated weigh

boats, and disposable labware in the labeled solid hazardous waste container.

Liquid Waste: Collect solutions containing 5-Ethylpyridazin-3(2H)-one in a labeled liquid

hazardous waste container. Do not mix with incompatible waste streams like acids or

strong oxidizers.[10]

Fill containers to no more than 90% capacity to allow for vapor expansion.[11]

On-Site Storage (Satellite Accumulation Area):
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Once collection is complete for the task, securely seal the container.

Store the container in a designated Satellite Accumulation Area (SAA). An SAA must be:

At or near the point of waste generation and under the control of laboratory personnel.

Equipped with secondary containment (e.g., a tray or tub) to capture any potential leaks.

[10]

Subject to weekly inspections to check for leaks or deterioration.[9][10]

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the collection of the waste.[1][11]

Follow all institutional procedures for scheduling a waste pickup.

Spill and Emergency Procedures
Immediate and correct response to a spill is critical to maintaining laboratory safety.

Diagram 2: Spill Response Protocol
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Figure 2: Spill Response Decision Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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